(5-bromo-3,4-dihydro-1H-isochromen-1-yl)methanol
Cat. No. B8468210
M. Wt: 243.10 g/mol
InChI Key: JNBDTYWSSUFSSN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09018211B2
Procedure details
A solution of 5-bromo-3,4-dihydro-1H-isochromene-1-carboxylic acid (0.500 g, 1.94 mmol) in 1 mL of THF was added BH3.THF (3.88 mL, 3.88 mmol) drop wise at 0° C. The mixture was stirred at 0° C. for 2 h. The reaction was quenched with water and aqueous sodium hydroxide (1 N, 2 mL). The contents were stirred for 3 h, and then extracted with EtOAc. The organic layer was dried and concentrated to give (5-bromo-3,4-dihydro-1H-isochromen-1-yl)methanol
Quantity
0.5 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:11]=[CH:10][CH:9]=[C:8]2[C:3]=1[CH2:4][CH2:5][O:6][CH:7]2[C:12](O)=[O:13].B.C1COCC1>C1COCC1>[Br:1][C:2]1[CH:11]=[CH:10][CH:9]=[C:8]2[C:3]=1[CH2:4][CH2:5][O:6][CH:7]2[CH2:12][OH:13] |f:1.2|
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Inputs
Step One
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Name
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Quantity
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0.5 g
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Type
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reactant
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Smiles
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BrC1=C2CCOC(C2=CC=C1)C(=O)O
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Name
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Quantity
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3.88 mL
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Type
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reactant
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Smiles
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B.C1CCOC1
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Name
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Quantity
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1 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred at 0° C. for 2 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The reaction was quenched with water and aqueous sodium hydroxide (1 N, 2 mL)
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STIRRING
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Type
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STIRRING
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Details
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The contents were stirred for 3 h
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Duration
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3 h
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with EtOAc
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CUSTOM
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Type
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CUSTOM
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Details
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The organic layer was dried
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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Type
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product
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Smiles
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BrC1=C2CCOC(C2=CC=C1)CO
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
